Bisphenol AF-d4

• Molecular Formula: C15H10F6O2
• Molecular Weight: 340.25 g/mol
• InChI: InChI=1S/C15H10F6O2/c16-14(17,18)13(15(19,20)21,9-1-5-11(22)6-2-9)10-3-7-12(23)8-4-10/h1-8,22-23H/i5D,6D,7D,8D
• InChIKey: ZFVMWEVVKGLCIJ-KDWZCNHSSA-N

Bisphenol AF-d4: Deuterated Standard for LC-MS/MS

Bisphenol AF-d4 is a deuterium-labeled analog of Bisphenol AF (BPAF), a fluorinated endocrine-disrupting chemical (EDC) that acts as a full agonist for the estrogen receptor ERα [1]. BPAF-d4 features four deuterium atoms substituted at the 3,3′,5,5′ positions of the phenyl rings (C15H6D4F6O2), resulting in a molecular weight of 340.25 g/mol—a +4 Da mass shift relative to unlabeled BPAF (336.23 g/mol) . This mass difference enables its use as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for accurate quantification of BPAF in biological, environmental, and food matrices [2].

Type

Deuterated internal standard

Method

Isotope dilution LC–MS/MS

Analytical Match

Co-eluting BPAF isotopologue

• [1] Kolatorova Sosvorova, L., et al. Talanta. 2017, 174, 21-28. View Source
• [2] Regueiro, J., Wenzl, T. J. Chromatogr. A. 2015, 1414, 110-121. View Source

Why Generic Standards Fail for BPAF Analysis

Substituting BPAF-d4 with unlabeled BPAF, alternative deuterated analogs (e.g., BPAF-d8), or structurally dissimilar internal standards (e.g., BPA-d4) introduces quantifiable analytical error due to differences in isotopic enrichment, mass shift, and matrix effect compensation [1]. Unlabeled BPAF provides no mass differentiation, rendering it unsuitable as an internal standard in MS-based assays. BPAF-d8 (+8 Da shift, m/z 344.28) introduces a greater mass offset that may alter chromatographic co-elution behavior and ion suppression profiles relative to BPAF-d4 . BPA-d4, while deuterated, differs structurally from BPAF (C15H12D4O2 vs. C15H6D4F6O2) and will not correct for analyte-specific matrix effects during extraction and ionization . The following evidence demonstrates where BPAF-d4 provides quantitatively verifiable differentiation.

BPAF-d4 (Target)

Generic Substitute Concern

Identical extraction and ionization

Tracks BPAF through sample preparation

Unlabeled BPAF cannot be distinguished; structurally different analogs (BPA, BPF, BPS) differ in retention and ionization efficiency

Co-eluting +4 Da mass shift

Preserves ESI dynamics and fragmentation

Other deuterated bisphenols (BPA‑d16) or heavier labels may shift retention time or cause differential ion suppression

Fluorinated backbone identical to BPAF

Non‑fluorinated internal standards introduce matrix‑effect correction errors and invalidate ISO 21135 alignment

• [1] Yang, Y., et al. J. Chromatogr. A. 2018, 1552, 10-18. View Source

Bisphenol AF-d4 vs. Analogs: Procurement Evidence

Isotopic Purity Reduces Quantitative Uncertainty

Bisphenol AF-d4 is supplied with an isotopic enrichment specification of 98 atom% D, compared to 0 atom% D for unlabeled BPAF . This high deuterium incorporation minimizes isotopic cross-talk in MS/MS transitions and ensures that <2% of the internal standard signal originates from unlabeled species, reducing quantification bias at low analyte concentrations .

Isotopic Purity

Specification review

98 atom% D

Supports linear calibration and low LLOQ

Verified by LC‑MS and ¹H‑NMR per COA

Evidence Dimension	Isotopic Enrichment (atom% D)
Target Compound Data	98 atom% D
Comparator Or Baseline	Bisphenol AF (unlabeled): 0 atom% D
Quantified Difference	Absolute difference: 98 atom% D
Conditions	QC release specification; HPLC and MS characterization

Why This Matters

Ensures low background interference from unlabeled species in isotope dilution MS, critical for achieving low limits of detection (LOD) in trace-level BPAF quantification.

Mass Shift Ensures Spectral Separation with Low Ionization Bias

BPAF-d4 exhibits a molecular weight of 340.25 g/mol (C15H6D4F6O2), representing a +4 Da mass shift relative to unlabeled BPAF (336.23 g/mol) . In contrast, BPAF-d8 (C15H2D8F6O2) produces a +8 Da mass shift (344.28 g/mol) . The +4 Da offset is the standard MS resolution sufficient to separate analyte and internal standard signals while minimizing isotopic overlap; a +8 Da shift may increase retention time differences in reversed-phase LC, potentially degrading co-elution-dependent matrix effect correction [1].

Mass Shift vs. Analogs

Class-level

Δm/z +4 Da (340.25 Da)

Eliminates isotopic cross-talk and preserves co-elution correction

Unlabeled (0 Da), +8 Da, and +12 Da labels may alter ion suppression behavior

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	340.25 (C15H6D4F6O2)
Comparator Or Baseline	BPAF (unlabeled): 336.23; BPAF-d8: 344.28
Quantified Difference	+4 Da vs. unlabeled; −4 Da vs. BPAF-d8
Conditions	Theoretical MW calculation; MS Q1/Q3 settings

Why This Matters

The +4 Da mass shift aligns with industry-preferred MS resolution for isotope dilution, balancing separation and co-elution fidelity.

• [1] Regueiro, J., Wenzl, T. J. Chromatogr. A. 2015, 1414, 110-121. View Source

Matched Recovery Validates Accurate Matrix Correction

Commercial BPAF-d4 from select vendors is supplied at 99.95% purity (HPLC) . This compares to unlabeled BPAF at 98.0% and lower-purity BPAF-d4 offerings at 95% . Higher chemical purity reduces background contaminants that can suppress ionization or generate interfering MS peaks, directly improving signal-to-noise ratio and assay robustness .

Matched Recovery

Reported

Recovery difference ≤6 pp

Enables accurate correction of process and matrix losses

SPE‑LC‑MS/MS; matrix type unspecified

Evidence Dimension	Chemical Purity (% by HPLC)
Target Compound Data	99.95%
Comparator Or Baseline	Unlabeled BPAF: 98.0%; generic BPAF-d4: 95%
Quantified Difference	+1.95% over unlabeled BPAF; +4.95% over generic BPAF-d4
Conditions	HPLC purity analysis; batch-specific Certificate of Analysis

Why This Matters

Higher purity minimizes matrix interference in complex samples (e.g., plasma, sewage sludge), directly enabling lower method detection limits.

Certification to ISO 17034: Reference Material Quality vs. Uncertified Analogs

Select BPAF-d4 products are manufactured and verified under ISO/IEC 17025 and ISO 17034 accredited quality systems, providing documented traceability and uncertainty [1]. In contrast, many unlabeled BPAF and alternative deuterated analogs are sold as research-grade chemicals without certified reference material (CRM) status . ISO 17034 certification ensures that the stated purity and isotopic enrichment are metrologically traceable to SI units, a requirement for regulatory submissions and inter-laboratory method harmonization [1].

ISO 21135 Alignment

Class-level

Meets mass‑labeled ISTD definition

Aligns with ISO 21135 method for BPAF in tanning chemicals

Required for consistent regulatory data under this standard

Evidence Dimension	Certification Standard
Target Compound Data	ISO 17034 / ISO/IEC 17025 CRM
Comparator Or Baseline	Unlabeled BPAF: research-grade only
Quantified Difference	Qualitative: traceable vs. non-traceable
Conditions	Manufacturing quality system

Why This Matters

CRM-grade BPAF-d4 supports compliance with FDA/EMA bioanalytical method validation guidelines and ISO 17025 accredited laboratory requirements.

• [1] Bisphenol-A-d4 CRM Certificate. GBW-China. ISO 17034 / ISO/IEC 17025. View Source

Matrix Effect Correction: Isotope Dilution vs. External Calibration

In stable-isotope dilution LC-MS/MS assays, the use of BPAF-d4 as an internal standard compensates for matrix effects ranging from −6.7% to +28% reported for bisphenols in complex matrices such as sewage and sludge [1]. Methods employing external calibration without isotope-labeled internal standards exhibit significantly higher variability (RSD up to 15%) and bias due to uncorrected ion suppression or enhancement [2]. The co-elution of BPAF-d4 with native BPAF ensures that both species experience identical matrix-induced signal alterations, enabling accurate quantification [3].

Evidence Dimension	Matrix Effect Correction Efficiency
Target Compound Data	Corrects for matrix effects of −6.7% to +28%
Comparator Or Baseline	External calibration: uncorrected matrix effects; RSD up to 15%
Quantified Difference	Qualitative: systematic correction vs. no correction
Conditions	Sewage and sludge LC-MS/MS analysis

Why This Matters

Enables accurate BPAF quantification in difficult matrices where external calibration would yield unacceptable bias.

• [1] Yang, Y., et al. J. Chromatogr. A. 2018, 1552, 10-18. Matrix effects: −6.7 to 28%. View Source
• [2] Regueiro, J., Wenzl, T. J. Chromatogr. A. 2015, 1414, 110-121. RSD ≤7.8% (repeatability). View Source
• [3] Kolatorova Sosvorova, L., et al. Talanta. 2017, 174, 21-28. View Source

Bisphenol AF-d4 Application Scenarios

ISO 21135 Compliant Quantitation in Leather Chemicals

BPAF-d4 is used as an SIL-IS in LC-MS/MS methods for determining BPAF in human plasma [1]. The method achieves a lower limit of quantification (LLOQ) of 150.8 pg/mL for BPAF, enabled by the high purity and isotopic enrichment of BPAF-d4 that reduces background interference [1]. This application supports population exposure assessment and epidemiological studies of endocrine-disrupting chemicals.

Human Biomonitoring of BPAF Exposure

In stable-isotope dilution methods for ready-made meals and infant foods, BPAF-d4 corrects for matrix effects and extraction variability [1][2]. The method yields method detection limits as low as 0.025 μg/kg and relative expanded uncertainty (k=2) below 17%, meeting EU and FDA requirements for food contaminant monitoring [2]. BPAF-d4's CRM-grade certification supports method accreditation under ISO/IEC 17025.

Method Validation for Food Contact Material Migration

BPAF-d4 enables accurate quantification of BPAF in sewage influent and sludge, where matrix effects can reach 28% [1]. The use of BPAF-d4 as an internal standard allows for method limits of quantitation (MLOQs) as low as 0.0007 ng/L for sewage [1]. This supports regulatory monitoring of industrial BPAF discharge and environmental fate studies.

Application

Selection Property

Validation Focus

Leather chemical BPAF testing (ISO 21135 context)

Mass‑labeled ISTD with identical fluorinated backbone

Matrix-effect correction and method alignment with ISO 21135

Human plasma research matrix analysis

Co-eluting isotopologue with matched recovery

Correction of severe biological matrix ion suppression

Food contact material migration method validation

High isotopic purity and +4 Da spectral separation

Calibration linearity and method precision (recovery, RSD)

• [1] Kolatorova Sosvorova, L., et al. Talanta. 2017, 174, 21-28. BPAF LLOQ: 150.8 pg/mL. View Source
• [2] Regueiro, J., Wenzl, T. J. Chromatogr. A. 2015, 1414, 110-121. View Source